Cas no 13291-09-3 (3-(2-hydroxyphenyl)pentanedioic acid)

• Product Name: 3-(2-hydroxyphenyl)pentanedioic acid
• CAS No: 13291-09-3
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 2904604
• PubChem ID: 71671025
• Update Time: 2025-09-28

3-(2-hydroxyphenyl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 3-(2-hydroxyphenyl)-
• 3-(2-hydroxyphenyl)pentanedioic acid

• Inchi： 1S/C11H12O5/c12-9-4-2-1-3-8(9)7(5-10(13)14)6-11(15)16/h1-4,7,12H,5-6H2,(H,13,14)(H,15,16)
• InChI Key： VFZKWVWWBOFGAJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C1=CC=CC=C1O)CC(O)=O

Computed Properties

• Exact Mass: 224.06847348g/mol
• Monoisotopic Mass: 224.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 94.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids